Cas no 17847-54-0 (3,4-Dichlorophenetole)

• Product Name: 3,4-Dichlorophenetole
• CAS No: 17847-54-0
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 890724
• PubChem ID: 20445461
• Update Time: 2024-02-27

3,4-Dichlorophenetole Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLOROPHENETOLE
• 1,2-dichloro-4-ethoxybenzene
• PubChem3242
• 3,4-Dichlorophenylethyl ether
• AS02888
• 3,4-Dichlorophenetole

• Inchi： 1S/C8H8Cl2O/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5H,2H2,1H3
• InChI Key： XNQPWFQUTKAKMD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC)Cl

Computed Properties

• Exact Mass: 189.9952203g/mol
• Monoisotopic Mass: 189.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes